Cas no 500301-16-6 (1H-Benzimidazole,2,4,7-trimethyl-(9CI))

• Product Name: 1H-Benzimidazole,2,4,7-trimethyl-(9CI)
• CAS No: 500301-16-6
• MF: C₁₀H₁₂N₂
• MW: 160.215682029724
• CID: 854581
• PubChem ID: 260715
• Update Time: 2025-04-19

1H-Benzimidazole,2,4,7-trimethyl-(9CI) Chemical and Physical Properties

Names and Identifiers

• 1H-Benzimidazole,2,4,7-trimethyl-(9CI)

• Inchi： 1S/C10H12N2/c1-6-4-5-7(2)10-9(6)11-8(3)12-10/h4-5H,1-3H3,(H,11,12)
• InChI Key： OMFZAUHFMJDLKI-UHFFFAOYSA-N
• SMILES： N1C(C)=NC2C(C)=CC=C(C)C1=2

Computed Properties

• Exact Mass: 160.100048391g/mol
• Monoisotopic Mass: 160.100048391g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 169
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 28.7Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzimidazoles Benzimidazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzimidazoles